![molecular formula C25H26N4O4 B2981577 5-(4-(4-Methoxybenzoyl)piperazin-1-yl)-2-(4-propoxyphenyl)oxazole-4-carbonitrile CAS No. 946308-77-6](/img/structure/B2981577.png)
5-(4-(4-Methoxybenzoyl)piperazin-1-yl)-2-(4-propoxyphenyl)oxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(4-(4-Methoxybenzoyl)piperazin-1-yl)-2-(4-propoxyphenyl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C25H26N4O4 and its molecular weight is 446.507. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- A study by Bektaş et al. (2007) synthesized novel triazole derivatives, including compounds structurally similar to the specified chemical, and found them to possess good or moderate activities against test microorganisms (Bektaş et al., 2007).
- Al-Wahaibi et al. (2021) reported the synthesis of oxadiazole N-Mannich bases, which showed broad-spectrum antibacterial activities and potent activity against Gram-positive bacteria (Al-Wahaibi et al., 2021).
- Başoğlu et al. (2013) explored the synthesis and antimicrobial activities of azole derivatives, which include structural elements of the chemical , and some compounds displayed activity against tested microorganisms (Başoğlu et al., 2013).
Antioxidant Activity
The antioxidant properties of similar compounds have also been a subject of research:
- Mallesha et al. (2014) screened a series of 1-(5-(4-methoxy-phenyl)-(1,3,4)oxadiazol-2-yl)-piperazine derivatives for their antioxidant activity. The findings indicated that the 2,5-disubstituted-1,3,4-oxadiazole structure possesses antioxidant activity with different mechanisms of action (Mallesha et al., 2014).
Anti-Inflammatory and Analgesic Agents
Additionally, compounds similar to the one have been evaluated for their potential anti-inflammatory and analgesic properties:
- Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl derivatives and evaluated them as COX inhibitors. They reported high inhibitory activity on COX-2 selectivity and significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).
Anti-Cancer Activities
The potential anti-cancer properties of related compounds have been explored:
- Karayel (2021) conducted a study on benzimidazole derivatives bearing 1,2,4-triazole, showing potential anti-cancer activity. The study included molecular docking studies indicating the effectiveness of these compounds as EGFR inhibitors (Karayel, 2021).
Miscellaneous Applications
Other studies have investigated diverse applications, including tuberculostatic activity and corrosion inhibition:
- Foks et al. (2004) synthesized (4-phenylpiperazin-1-ylmethyl)-1,3,4-oxadiazole and triazole derivatives, testing them for their tuberculostatic activity (Foks et al., 2004).
- Yadav et al. (2016) investigated pyranopyrazole derivatives as corrosion inhibitors for mild steel in HCl solution, demonstrating significant inhibition efficiency (Yadav et al., 2016).
Properties
IUPAC Name |
5-[4-(4-methoxybenzoyl)piperazin-1-yl]-2-(4-propoxyphenyl)-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N4O4/c1-3-16-32-21-10-4-18(5-11-21)23-27-22(17-26)25(33-23)29-14-12-28(13-15-29)24(30)19-6-8-20(31-2)9-7-19/h4-11H,3,12-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQUTWDCQHRRUOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)OC)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.